Cas no 2172520-53-3 (2-(4-hydroxythian-4-yl)-2-methylbutanoic acid)

• Product Name: 2-(4-hydroxythian-4-yl)-2-methylbutanoic acid
• CAS No: 2172520-53-3
• MF: C₁₀H₁₈O₃S
• MW: 218.313122272491
• CID: 6141512
• PubChem ID: 165835153
• Update Time: 2025-10-17

2-(4-hydroxythian-4-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxythian-4-yl)-2-methylbutanoic acid
• 2172520-53-3
• EN300-1631867

• Inchi： 1S/C10H18O3S/c1-3-9(2,8(11)12)10(13)4-6-14-7-5-10/h13H,3-7H2,1-2H3,(H,11,12)
• InChI Key： FIASNFGTMYHRJI-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C(C(=O)O)(C)CC)O

Computed Properties

• Exact Mass: 218.09766561g/mol
• Monoisotopic Mass: 218.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.8Ų

Additional information on 2-(4-hydroxythian-4-yl)-2-methylbutanoic acid

Comprehensive Overview of 2-(4-hydroxythian-4-yl)-2-methylbutanoic acid (CAS No. 2172520-53-3)

2-(4-hydroxythian-4-yl)-2-methylbutanoic acid (CAS No. 2172520-53-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiane ring and carboxylic acid functional group, exhibits properties that make it valuable for drug development and molecular studies. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules.

The chemical structure of 2-(4-hydroxythian-4-yl)-2-methylbutanoic acid includes a hydroxylated thiane moiety, which contributes to its solubility and reactivity. This feature is critical for its use in medicinal chemistry, where it serves as a building block for synthesizing more complex molecules. The presence of the methylbutanoic acid group further enhances its versatility, allowing for modifications that can tailor its properties for specific applications.

In recent years, the demand for 2-(4-hydroxythian-4-yl)-2-methylbutanoic acid has increased due to its relevance in drug discovery and biochemical assays. Scientists are exploring its role in targeting enzymes and receptors, particularly in the context of metabolic disorders and inflammatory diseases. These areas align with current healthcare trends, where there is a growing focus on developing novel therapeutics for chronic conditions.

From a synthetic perspective, 2-(4-hydroxythian-4-yl)-2-methylbutanoic acid is often synthesized through multi-step organic reactions, including Grignard reactions and oxidation processes. Its purity and stability are crucial for ensuring consistent results in research settings. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring it meets the stringent requirements of pharmaceutical-grade materials.

The market for 2-(4-hydroxythian-4-yl)-2-methylbutanoic acid is expanding, driven by advancements in precision medicine and biopharmaceuticals. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its applications extend beyond drug development, including use in material science and catalysis, where its unique properties can be leveraged for innovative solutions.

One of the key questions researchers often ask is, "What are the potential biological activities of 2-(4-hydroxythian-4-yl)-2-methylbutanoic acid?" Preliminary studies suggest that its structure may interact with specific enzyme targets, making it a candidate for further investigation in therapeutic development. Additionally, its stability under various pH conditions makes it suitable for formulation studies, a critical aspect of drug delivery systems.

Environmental and safety considerations are also important when working with 2-(4-hydroxythian-4-yl)-2-methylbutanoic acid. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its integrity. Researchers should adhere to standard laboratory protocols to ensure safe usage, particularly when scaling up synthesis or conducting large-scale experiments.

In summary, 2-(4-hydroxythian-4-yl)-2-methylbutanoic acid (CAS No. 2172520-53-3) is a promising compound with diverse applications in pharmaceutical research, material science, and beyond. Its unique structural features and potential biological activities make it a subject of ongoing study, aligning with current trends in drug discovery and biotechnology. As research progresses, this compound may play a pivotal role in developing next-generation therapeutics and innovative materials.